Cas no 1932559-70-0 (tert-butyl N-[(3S)-8-bromo-4-oxo-3,5-dihydro-2H-1,5-benzoxazepin-3-yl]carbamate)

• Product Name: tert-butyl N-[(3S)-8-bromo-4-oxo-3,5-dihydro-2H-1,5-benzoxazepin-3-yl]carbamate
• CAS No: 1932559-70-0
• MF: C₁₄H₁₇BrN₂O₄
• MW: 357.199783086777
• CID: 6082054
• PubChem ID: 130867203
• Update Time: 2025-05-21

tert-butyl N-[(3S)-8-bromo-4-oxo-3,5-dihydro-2H-1,5-benzoxazepin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3S)-8-bromo-4-oxo-3,5-dihydro-2H-1,5-benzoxazepin-3-yl]carbamate
• tert-Butyl (S)-(8-bromo-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-3-yl)carbamate
• Carbamic acid, N-[(3S)-8-bromo-2,3,4,5-tetrahydro-4-oxo-1,5-benzoxazepin-3-yl]-, 1,1-dimethylethyl ester
• P20584
• CS-0127765
• tert-butyl N-[(3S)-8-bromo-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-3-yl]carbamate
• 1932559-70-0
• (S)-tert-Butyl (8-bromo-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-3-yl)carbamate
• (S)-tert-Butyl(8-bromo-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-3-yl)carbamate

• Inchi： 1S/C14H17BrN2O4/c1-14(2,3)21-13(19)17-10-7-20-11-6-8(15)4-5-9(11)16-12(10)18/h4-6,10H,7H2,1-3H3,(H,16,18)(H,17,19)/t10-/m0/s1
• InChI Key： AEVORMIIXQAJCA-JTQLQIEISA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1C(=O)NC2=CC=C(Br)C=C2OC1

Computed Properties

• Exact Mass: 356.03717g/mol
• Monoisotopic Mass: 356.03717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 510.2±50.0 °C(Predicted)
• pka: 10.65±0.20(Predicted)

Additional information on tert-butyl N-[(3S)-8-bromo-4-oxo-3,5-dihydro-2H-1,5-benzoxazepin-3-yl]carbamate

tert-butyl N-[(3S)-8-bromo-4-oxo-3,5-dihydro-2H-1,5-benzoxazepin-3-yl]carbamate (CAS No. 1932559-70-0)

The compound tert-butyl N-[(3S)-8-bromo-4-oxo-3,5-dihydro-2H-1,5-benzoxazepin-3-yl]carbamate, identified by the CAS registry number 193255970, is a complex organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities and applications in drug design. The molecule's structure is characterized by a benzoxazepine ring system with a bromine substituent at position 8 and a tert-butyl carbamate group attached to the nitrogen atom at position 3.

Recent studies have highlighted the importance of benzoxazepine derivatives in the development of novel therapeutic agents. The presence of the bromine atom at position 8 introduces unique electronic and steric properties to the molecule, potentially enhancing its pharmacokinetic profile and bioavailability. Additionally, the tert-butyl carbamate group serves as a protecting group for the amine functionality, which can be selectively removed under specific conditions to yield the corresponding amine derivative. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules with potential medicinal applications.

The stereochemistry at position 3 of the benzoxazepine ring is crucial for determining the compound's biological activity. The (3S) configuration ensures proper alignment of functional groups for interactions with target proteins or enzymes. This stereochemical specificity is a key consideration in drug design, as it can significantly influence the molecule's efficacy and selectivity.

In terms of synthesis, tert-butyl N-[(3S)-8-bromo-4-oxo-3,5-dihydro-2H-1,5-benzoxazepin-3-yl]carbamate can be prepared through a variety of methods, including nucleophilic aromatic substitution or cyclocondensation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcome. Recent advancements in asymmetric catalysis have enabled more efficient and enantioselective syntheses of such compounds, further enhancing their utility in medicinal chemistry.

From an applications perspective, this compound has shown promise in several areas of research. For instance, it has been investigated as a potential lead compound for anti-inflammatory agents due to its ability to modulate key inflammatory pathways. Additionally, its brominated structure suggests potential applications in radiotherapy or as a precursor for radiolabeled imaging agents.

Recent studies have also explored the use of benzoxazepine derivatives like this compound in targeting specific G-protein coupled receptors (GPCRs), which are critical drug targets for treating various diseases such as cardiovascular disorders and neurodegenerative diseases. The ability to fine-tune the substituents on the benzoxazepine ring allows researchers to optimize receptor binding affinity and selectivity.

In conclusion, tert-butyl N-[(3S)-8-bromo-4-oxy...